Cas no 2003687-00-9 (Cyclopentene, 4-(bromomethyl)-4-pentyl-)

• Product Name: Cyclopentene, 4-(bromomethyl)-4-pentyl-
• CAS No: 2003687-00-9
• MF: C₁₁H₁₉Br
• MW: 231.172562837601
• CID: 5284534
• Update Time: 2025-06-09

Cyclopentene, 4-(bromomethyl)-4-pentyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentene, 4-(bromomethyl)-4-pentyl-

• Inchi： 1S/C11H19Br/c1-2-3-4-7-11(10-12)8-5-6-9-11/h5-6H,2-4,7-10H2,1H3
• InChI Key： STAGOIMPCVJZRQ-UHFFFAOYSA-N
• SMILES： C1CC(CBr)(CCCCC)CC=1

Additional information on Cyclopentene, 4-(bromomethyl)-4-pentyl-

Introduction to Cyclopentene, 4-(bromomethyl)-4-pentyl- (CAS No. 2003687-00-9)

Cyclopentene, 4-(bromomethyl)-4-pentyl-, identified by the Chemical Abstracts Service Number (CAS No. 2003687-00-9), is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its cyclopentene backbone substituted with a bromomethyl group and a pentyl chain, has garnered attention due to its versatile reactivity and potential applications in synthetic chemistry and drug development.

The structure of Cyclopentene, 4-(bromomethyl)-4-pentyl- consists of a five-membered cycloalkene ring, which is a common motif in many biologically active molecules. The presence of the bromomethyl group at the fourth position introduces a reactive site that can participate in various chemical transformations, such as nucleophilic addition reactions. Additionally, the pentyl chain enhances the lipophilicity of the compound, making it more soluble in organic solvents and potentially improving its bioavailability when incorporated into larger molecules.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for pharmaceutical applications. The cyclopentene ring is particularly attractive due to its stability and ability to adopt multiple conformations, which can influence the compound's interaction with biological targets. Researchers have been exploring ways to functionalize cyclopentene derivatives to create new pharmacophores with enhanced therapeutic properties.

One of the most promising areas of research involving Cyclopentene, 4-(bromomethyl)-4-pentyl- is its use as a building block for more complex molecules. The bromomethyl group serves as an excellent handle for further derivatization, allowing chemists to introduce additional functional groups or link the compound to other scaffolds. This flexibility has made it a valuable reagent in the synthesis of natural products, agrochemicals, and pharmaceuticals.

Recent studies have highlighted the utility of Cyclopentene, 4-(bromomethyl)-4-pentyl- in the development of novel drug candidates. For instance, researchers have demonstrated its use in the synthesis of protease inhibitors, which are crucial for treating various diseases such as cancer and HIV/AIDS. The ability to modify the cyclopentene core while maintaining its bioactivity has opened up new avenues for drug discovery.

The reactivity of the bromomethyl group also makes Cyclopentene, 4-(bromomethyl)-4-pentyl- a useful intermediate in polymer chemistry. Bromomethylation reactions are commonly employed to introduce side chains or cross-linking agents into polymers, enhancing their mechanical properties or biodegradability. This has led to the development of advanced materials with tailored functionalities.

In addition to its synthetic applications, Cyclopentene, 4-(bromomethyl)-4-pentyl- has been studied for its potential role in material science. The unique combination of lipophilicity and reactivity makes it an ideal candidate for creating novel materials with specific optical or electronic properties. For example, researchers have explored its use in organic light-emitting diodes (OLEDs) and photovoltaic cells.

The pharmaceutical industry has also shown interest in Cyclopentene, 4-(bromomethyl)-4-pentyl- due to its potential as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). The ability to efficiently functionalize this compound has led to cost-effective routes for producing high-value drugs. Moreover, its structural features make it a good candidate for developing next-generation therapeutics that target previously untapped biological pathways.

As our understanding of molecular interactions continues to evolve, compounds like Cyclopentene, 4-(bromomethyl)-4-pentyl- will play an increasingly important role in drug discovery and material science. The versatility of this molecule and its derivatives offers endless possibilities for innovation across multiple scientific disciplines.